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Lofendazam sedative and anxiolytic effects

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Lofendazam

CAS No.: 29176-29-2

Cat. No.: S533462

Lofendazam Overview

Lofendazam is a 1,5-benzodiazepine derivative, distinguishing it from the more common 1,4-
benzodiazepines like diazepam. It is recognized in scientific literature and chemical catalogs for its sedative
and anxiolytic (anti-anxiety) effects [1] [2] [3]. It is also known that Lofendazam is an active metabolite of

another benzodiazepine, Arfendazam [1].

The table below summarizes its core chemical and identity information:

Property Description

IUPAC Name 8-chloro-1-phenyl-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one [1]
Molecular Formula C1sH13CIN20 [1] [2]

Molecular Weight 272.73 g-mol=1[1] [2]

CAS Number 29176-29-2 [1] [2]

Alias Bu 1014 [2]

Synthesis and Classification
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Lofendazam is synthesized from o-phenylenediamine (OPD). Scientific reviews highlight OPD as a key
precursor for constructing the benzodiazepine ring structure. The synthesis involves a cyclocondensation
reaction between OPD and an appropriate carbonyl compound [3]. Benzodiazepines exert their effects by
acting as positive allosteric modulators of the GABA-A receptor, enhancing the inhibitory effect of the

GABA neurotransmitter in the brain [4].

The following diagram illustrates the structural relationship between different benzodiazepines, placing

Lofendazam in context with other common drugs in this class.

Benzodiazepines (BZDs)

1,4-Benzodiazepines

(Diazepam (Valium)) Clonazepam (Alprazolam (Xanax))

1,5-Benzodiazepines

Clobazam Arfendazam D

QPrecursor to Lofendazam

-

e “"Active Metabolite

Lofendazam

Click to download full resolution via product page

Structural classification of Lofendazam among benzodiazepines.

Practical Research Data

For researchers, available data includes basic solubility and storage information, though comprehensive

experimental details from clinical or animal studies are not present in the search results.
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Parameter Description / Value

Physical Form Solid [2]

Recommended Solvent DMSO (Dimethyl Sulfoxide) [2]

Solubility in DMSO 45 mg/mL (165 mM); sonication is recommended [2]
Storage (Powder) -20°C for 3 years [2]

Storage (Solution) -80°C for 1 year [2]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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